7-[(2,4-Dichlorophenyl)methyl]-3-methyl-8-(4-propylpiperazinyl)-1,3,7-trihydro purine-2,6-dione
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Description
7-[(2,4-Dichlorophenyl)methyl]-3-methyl-8-(4-propylpiperazinyl)-1,3,7-trihydro purine-2,6-dione is a useful research compound. Its molecular formula is C20H24Cl2N6O2 and its molecular weight is 451.35. The purity is usually 95%.
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Scientific Research Applications
Receptor Affinity and Pharmacological Evaluation
Studies have explored various derivatives of purine-2,6-dione, focusing on their affinity for serotonin (5-HT1A, 5-HT2A, and 5-HT7) and dopamine (D2) receptors, which are significant in understanding the compound's pharmacological profile. For instance, some compounds have shown potent dual 5-HT6/D2 receptor ligand properties, while others have been identified as potent D2 receptor ligands (Żmudzki et al., 2015).
Antidepressant and Anxiolytic Activities
A series of derivatives of 7-substituted 1,3-dimethyl-3,7-dihydropurine-2,6-dione demonstrated promising antidepressant and anxiolytic properties. For example, one such compound showcased an antidepressant-like effect in the forced swim test (FST) and an anxiolytic-like activity in the four-plate test (FPT) in mice (Chłoń-Rzepa et al., 2013).
Synthesis and Structural Insights
The synthesis and structural analysis of derivatives have been a significant focus in understanding the compound's applications. Research has detailed the synthesis processes of various derivatives, offering insights into the compound's chemistry and potential modifications to enhance its pharmacological profile (Simo et al., 1998).
Properties
IUPAC Name |
7-[(2,4-dichlorophenyl)methyl]-3-methyl-8-(4-propylpiperazin-1-yl)purine-2,6-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24Cl2N6O2/c1-3-6-26-7-9-27(10-8-26)19-23-17-16(18(29)24-20(30)25(17)2)28(19)12-13-4-5-14(21)11-15(13)22/h4-5,11H,3,6-10,12H2,1-2H3,(H,24,29,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLWWDTDXXLLERX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCN(CC1)C2=NC3=C(N2CC4=C(C=C(C=C4)Cl)Cl)C(=O)NC(=O)N3C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24Cl2N6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.